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Compound of Interest

Compound Name: 2-Hexanol, 6-chloro-

Cat. No.: B8799766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic

properties of chlorinated alcohols. The information is curated for professionals in research,

scientific, and drug development fields, offering both quantitative data and detailed

experimental methodologies.

Quantitative Thermodynamic Data
The following tables summarize key thermodynamic properties for a selection of chlorinated

alcohols. These values have been compiled from various reputable sources and are presented

for comparative analysis.

Table 1: Enthalpy of Formation and Combustion of Selected Chlorinated Alcohols
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Compound
Name

Chemical
Formula

State

Enthalpy of
Formation
(ΔfH°)
(kJ/mol)

Enthalpy of
Combustio
n (ΔcH°)
(kJ/mol)

Reference

2-

Chloroethano

l

C₂H₅ClO liquid -289.1 ± 1.3 -1291.2 ± 1.0 [1]

1,3-Dichloro-

2-propanol
C₃H₆Cl₂O liquid -385. ± 1. -1700. ± 1. [2]

2,3-Dichloro-

1-propanol
C₃H₆Cl₂O liquid

-381.00 ±

2.00

-1704.00 ±

1.00
[3]

Table 2: Phase Change and Heat Capacity Data of Selected Chlorinated Alcohols

Compound
Name

Chemical
Formula

Boiling
Point (°C)

Enthalpy of
Vaporizatio
n (ΔvapH°)
(kJ/mol)

Liquid Heat
Capacity
(Cp)
(J/mol·K)

Reference

2-

Chloroethano

l

C₂H₅ClO 128.6 43.3 at 343 K 145.6 [1]

1,3-Dichloro-

2-propanol
C₃H₆Cl₂O 174.3

47.33

(Joback

Method)

Not Available [3][4][5]

2,3-Dichloro-

1-propanol
C₃H₆Cl₂O 182

47.33

(Joback

Method)

167.09 (Ideal

Gas at

585.63 K)

[3][6]

Experimental Protocols
The determination of thermodynamic properties of chlorinated alcohols relies on precise

experimental techniques. Below are detailed methodologies for key experiments.
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Determination of Enthalpy of Combustion via Bomb
Calorimetry
The standard enthalpy of combustion is determined using a bomb calorimeter. This method

involves the complete combustion of a known mass of the substance in a constant-volume

container (the "bomb") filled with excess oxygen under pressure.

Methodology:

Sample Preparation: A precisely weighed sample of the chlorinated alcohol (typically 0.5 -

1.5 g) is placed in a crucible inside the bomb calorimeter. A known length of ignition wire is

connected to the electrodes, with a portion of it in contact with the sample.

Assembly and Pressurization: The bomb is sealed and pressurized with pure oxygen to

approximately 30 atm.

Calorimeter Setup: The bomb is placed in a known mass of water in an insulated container

(the calorimeter). The initial temperature of the water is recorded with high precision.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through

the ignition wire. The temperature of the water is monitored and recorded at regular intervals

until it reaches a maximum and then begins to cool.

Correction for Heat of Ignition: The heat released by the combustion of the ignition wire is

subtracted from the total heat evolved.

Calculation: The heat of combustion is calculated from the temperature rise of the

calorimeter system (water and bomb), which has a known heat capacity. The heat capacity

of the calorimeter is typically determined by combusting a standard substance with a known

heat of combustion, such as benzoic acid.

Corrections for Halogen Presence: For chlorinated compounds, corrections must be made

for the formation of hydrochloric acid (HCl) and chlorine (Cl₂) in the final products. This is

typically achieved by analyzing the bomb contents after combustion.[7]

Diagram: Experimental Workflow for Bomb Calorimetry
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Caption: Workflow for determining the enthalpy of combustion.

Determination of Heat Capacity of Liquids via Adiabatic
Calorimetry
Adiabatic calorimetry is a highly accurate method for measuring the heat capacity of liquids.

The principle is to add a known quantity of heat to the sample and measure the resulting

temperature change while minimizing heat exchange with the surroundings.

Methodology:

Sample Loading: A known mass of the chlorinated alcohol is hermetically sealed in a sample

container within the calorimeter.

Thermal Equilibration: The calorimeter is brought to the desired starting temperature and

allowed to reach thermal equilibrium.

Adiabatic Control: The temperature of an outer shield is continuously adjusted to match the

temperature of the calorimeter vessel, thereby creating an adiabatic environment (no heat

exchange).

Heat Input: A precisely measured amount of electrical energy (heat) is supplied to the

sample through a heater.

Temperature Measurement: The temperature of the sample is measured with a high-

precision thermometer (e.g., a platinum resistance thermometer) as a function of time.

Calculation: The heat capacity (Cp) is calculated using the following equation:

Cp = Q / (m * ΔT)

where:

Q is the heat added to the sample.

m is the mass of the sample.

ΔT is the measured temperature change.
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Data Analysis: The experiment is repeated over a range of temperatures to determine the

temperature dependence of the heat capacity.

Diagram: Logical Relationship in Adiabatic Calorimetry

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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